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Compound of Interest

Compound Name: DL-Borneol

Cat. No.: B1667372 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling DL-Borneol. Adherence to these procedures is

critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
DL-Borneol is a flammable solid that can cause skin, eye, and respiratory tract irritation.[1][2]

[3][4] It may also cause central nervous system effects.[1] Engineering controls, such as using

a chemical fume hood and ensuring the availability of an eyewash station and safety shower,

are fundamental for safe handling.[1]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[1][5]

To prevent eye irritation from

dust or splashes.[1]

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.[1][3]

To avoid skin irritation.[3]

Contaminated clothing should

be removed and washed

before reuse.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation occurs.[1][5]

To prevent respiratory tract

irritation from dust inhalation.

[1]

Safe Handling and Storage Protocol
Preparation: Before handling, ensure you are trained on the proper procedures and are

familiar with the location and operation of safety equipment, including the eyewash station

and safety shower.[1][6]

Ventilation: Always handle DL-Borneol in a well-ventilated area, preferably within a chemical

fume hood, to minimize dust and vapor accumulation.[1]

Ignition Sources: DL-Borneol is a flammable solid. Keep it away from heat, sparks, open

flames, and other ignition sources.[2][3] Use non-sparking tools when handling.[1]

Personal Protection: Don the appropriate PPE as specified in the table above. Avoid all

personal contact, including inhalation of dust.[7]

Dispensing: When transferring the solid, minimize dust generation.[1]

Storage: Store DL-Borneol in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[1][3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/33824.pdf
https://www.fishersci.com/store/msds?partNumber=AC122490250&productDescription=DL-ISOBORNEOL+TECH+93%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/33824.pdf
https://pim-resources.coleparmer.com/sds/33824.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1dWliczNwdDc4N3cwZmFvb2RmeGFydWgwazJoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yMzE3N18xMjQtNzYtNV8lMjglM0YlMjktSXNvYm9ybmVvbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzIzMTc3XzEyNC03Ni01XyUyOCVDMiVCMSUyOS1Jc29ib3JuZW9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--81704a7dfcda3f516c622e96cdfbbaaad98edb0f/MetaSci_23177_124-76-5_(%C2%B1)-Isoborneol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1dWliczNwdDc4N3cwZmFvb2RmeGFydWgwazJoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yMzE3N18xMjQtNzYtNV8lMjglM0YlMjktSXNvYm9ybmVvbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzIzMTc3XzEyNC03Ni01XyUyOCVDMiVCMSUyOS1Jc29ib3JuZW9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--81704a7dfcda3f516c622e96cdfbbaaad98edb0f/MetaSci_23177_124-76-5_(%C2%B1)-Isoborneol.pdf
https://pim-resources.coleparmer.com/sds/33824.pdf
https://pim-resources.coleparmer.com/sds/33824.pdf
https://www.fishersci.com/store/msds?partNumber=AC122490250&productDescription=DL-ISOBORNEOL+TECH+93%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/33824.pdf
https://pim-resources.coleparmer.com/sds/33824.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0242.pdf
https://www.benchchem.com/product/b1667372?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/33824.pdf
https://www.benchchem.com/product/b1667372?utm_src=pdf-body
https://bg.cpachem.com/msds?num=SB52460&dnl=sd_-_Borneol_%28contains_ca_20%25_Isoborneol%29_%5BCAS_507-70-0%5D_%28SB52460%29_%28EU%29.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1dWliczNwdDc4N3cwZmFvb2RmeGFydWgwazJoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yMzE3N18xMjQtNzYtNV8lMjglM0YlMjktSXNvYm9ybmVvbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzIzMTc3XzEyNC03Ni01XyUyOCVDMiVCMSUyOS1Jc29ib3JuZW9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--81704a7dfcda3f516c622e96cdfbbaaad98edb0f/MetaSci_23177_124-76-5_(%C2%B1)-Isoborneol.pdf
https://pim-resources.coleparmer.com/sds/33824.pdf
https://datasheets.scbt.com/sc-255003.pdf
https://pim-resources.coleparmer.com/sds/33824.pdf
https://www.benchchem.com/product/b1667372?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/33824.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1dWliczNwdDc4N3cwZmFvb2RmeGFydWgwazJoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yMzE3N18xMjQtNzYtNV8lMjglM0YlMjktSXNvYm9ybmVvbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzIzMTc3XzEyNC03Ni01XyUyOCVDMiVCMSUyOS1Jc29ib3JuZW9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--81704a7dfcda3f516c622e96cdfbbaaad98edb0f/MetaSci_23177_124-76-5_(%C2%B1)-Isoborneol.pdf
https://www.fishersci.com/store/msds?partNumber=AC122490250&productDescription=DL-ISOBORNEOL+TECH+93%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][5]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[1][3] If skin

irritation persists, seek medical attention.[5]

Inhalation

Move the exposed person to fresh air

immediately. If breathing is difficult, give oxygen.

If breathing has stopped, provide artificial

respiration. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[6]

Control Ignition Sources: Remove all sources of ignition.[6][8]

Containment: Wear appropriate PPE. Use a non-sparking tool to sweep or vacuum the

spilled material into a suitable, labeled disposal container.[1] Avoid generating dust.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Protocol:
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DL-Borneol and any contaminated materials should be treated as hazardous waste.[6][7]

Containerize: Place the waste in a suitable, closed, and properly labeled container.[5]

Regulations: All waste disposal must be conducted in accordance with local, state, and

federal regulations.[6][7] Contact your institution's environmental health and safety

department for specific guidance.

Recycling: Where possible, consider recycling for unused material if it has not been

contaminated.[7]

Quantitative Safety Data
Parameter Value Reference

Flash Point 65 °C (149 °F) [1][9]

Melting Point 212-214 °C [3]

Boiling Point 210 °C [9]

UN Number 1312 [5]

Hazard Class 4.1 (Flammable Solid) [5]

Safe Handling Workflow for DL-Borneol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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